2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide

• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol
• SMILES: CCCN(C1CCNCC1)C(=O)COC
• InChI: InChI=1S/C11H22N2O2/c1-3-8-13(11(14)9-15-2)10-4-6-12-7-5-10/h10,12H,3-9H2,1-2H3
• InChIKey: WCRQCZBNPGXIKW-UHFFFAOYSA-N

2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide: Profile & Procurement

2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide (CAS 1606090-18-9) is a secondary amide bearing a methoxyacetyl group on a piperidine scaffold. Its molecular formula is C₁₁H₂₂N₂O₂ and its molecular weight is 214.30 g/mol [1]. The compound features a hydrogen bond donor count of 1 and an acceptor count of 3, contributing to its balanced polarity (topological polar surface area = 41.6 Ų, XLogP3-AA = 0.6) [1]. These computed descriptors place it in a favorable range for CNS drug-likeness and suggest moderate oral bioavailability potential, though empirical PK data are not available. The compound is primarily procured as a research-grade building block for medicinal chemistry and chemical biology investigations.

Computed CNS drug-likeness profile within favorable range

Research-grade building block for medicinal chemistry and chemical biology

Balanced hydrogen-bond donor/acceptor profile supports moderate polarity

• [1] PubChem. 2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide. Compound Summary for CID 61278175. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61278175. View Source

2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide Substitution Risks

Piperidine‑acetamide derivatives are frequently treated as interchangeable synthetic intermediates, but subtle variations in N‑acyl substituents produce measurable shifts in molecular properties that can invalidate SAR studies or compromise assay reproducibility. 2‑Methoxy‑N‑(piperidin‑4‑YL)‑N‑propylacetamide differs from its closest analogs in key computed descriptors: its methoxyacetyl group imparts distinct polarity (lower LogP) and hydrogen‑bonding capacity compared to unsubstituted or cyclopropyl variants [1]. These differences translate into altered chromatographic retention times, solubility profiles, and—critically—receptor‑binding landscapes that cannot be predicted from analog data alone. Substitution without verification therefore risks introducing unrecognized variables into ligand‑receptor interaction studies, metabolic stability screens, or forensic reference workflows.

Physicochemical shift Methoxyacetyl substitution lowers LogP and alters H-bond capacity compared to unsubstituted or cyclopropyl analogs, which may change chromatographic retention and solubility.

SAR distortion Receptor-binding landscapes cannot be predicted from analog data; even small acyl-group changes may introduce unrecognized variables into ligand-receptor studies.

Analytical mismatch Mass and InChIKey differ from close analogs, making direct interchange in LC-MS or high-throughput screening workflows unreliable without re-validation.

• [1] PubChem. 2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide. Compound Summary for CID 61278175. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61278175. View Source

2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide Differentiation Evidence

Methoxyacetyl Substitution Lowers Lipophilicity

The methoxyacetyl group of the target compound confers a computed LogP of 0.6, which is markedly lower than that predicted for the unsubstituted N-(piperidin-4-yl)-N-propylacetamide (estimated LogP ~1.2–1.5 based on structure) [1]. In parallel, the target compound possesses three hydrogen bond acceptors versus two for the unsubstituted analog, and a larger topological polar surface area (TPSA = 41.6 Ų) [1]. These differences are expected to alter membrane permeability and solubility in biologically relevant buffers, directly impacting cell-based assay performance and oral bioavailability projections.

Lipophilicity comparison

Computed

Target LogP 0.6 (XLogP3-AA) vs. unsubstituted analog ~1.2–1.5; difference 0.6–0.9 units

Supports chromatographic separation and reduced non-specific binding context

No empirical PK data available; computed values only

Evidence Dimension	Computed lipophilicity (LogP)
Target Compound Data	XLogP3-AA = 0.6
Comparator Or Baseline	N-(piperidin-4-yl)-N-propylacetamide: predicted LogP ~1.2–1.5 (structural estimate)
Quantified Difference	Target compound LogP is 0.6–0.9 units lower
Conditions	Computed by PubChem/XLogP3 algorithm

Why This Matters

Lower LogP reduces non‑specific protein binding in vitro and shifts chromatographic retention, enabling cleaner separation of target‑compound signals from matrix interference.

• [1] PubChem. 2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide. Compound Summary for CID 61278175. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61278175. View Source

Molecular Weight Distinction from Analogs

The target compound (MW = 214.30 g/mol, C₁₁H₂₂N₂O₂) is 30.02 g/mol heavier than N-(piperidin-4-yl)-N-propylacetamide (MW = 184.28 g/mol, C₁₀H₂₀N₂O) and 10.04 g/mol lighter than 2‑cyclopropyl‑N‑(piperidin‑4‑YL)‑N‑propylacetamide (MW = 224.34 g/mol, C₁₃H₂₄N₂O) [1][2]. This mass difference enables unambiguous identification via LC‑MS or high‑resolution MS, and the unique InChIKey (WCRQCZBNPGXIKW‑UHFFFAOYSA‑N) provides a digital fingerprint for database matching [1].

Molecular weight distinction

Computed

Target MW 214.30 vs. unsubstituted 184.28 and cyclopropyl 224.34 g/mol

Enables unambiguous MS identification and reduces cross-contamination risk

InChIKey provides unique digital fingerprint

Evidence Dimension	Molecular weight
Target Compound Data	214.30 g/mol
Comparator Or Baseline	N-(piperidin-4-yl)-N-propylacetamide: 184.28 g/mol; 2‑cyclopropyl‑N‑(piperidin‑4‑YL)‑N‑propylacetamide: 224.34 g/mol
Quantified Difference	+30.02 g/mol vs. unsubstituted; –10.04 g/mol vs. cyclopropyl
Conditions	Calculated from molecular formula

Why This Matters

Mass difference ensures that analytical methods relying on MS detection will not misidentify the compound, reducing risk of cross‑contamination errors in high‑throughput screening workflows.

• [1] PubChem. 2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide. Compound Summary for CID 61278175. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61278175. View Source
• [2] ChemSrc. 2-Cyclopropyl-N-(piperidin-4-YL)-N-propylacetamide (CAS 1829965-04-9). https://m.chemsrc.com/amp/cas/1829965-04-9_2407617.html. View Source

Piperidine-Acetamide Affinity for Sigma Receptors

Piperidine‑based alkylacetamide derivatives have been rationally designed to engage sigma‑1 (σ₁) and sigma‑2 (σ₂/TMEM97) receptors, which are implicated in cancer and neurological disorders [1]. While no direct binding data for 2‑Methoxy‑N‑(piperidin‑4‑YL)‑N‑propylacetamide are publicly available, the methoxyacetyl substitution is expected to modulate σ₁/σ₂ selectivity relative to unsubstituted analogs, as polar substituents on the acyl chain influence the receptor‑binding pocket [1].

Sigma receptor affinity

Class-level inference

No direct binding data; representative piperidine-alkylacetamides show nM range K_i for σ₁/σ₂

Context-dependent; sigma-receptor profiling requires experimental validation

Methoxyacetyl group may modulate selectivity; verify in target assays

Evidence Dimension	Binding affinity to sigma receptors
Target Compound Data	No direct binding data available
Comparator Or Baseline	Representative piperidine‑alkylacetamides show Kᵢ values in the nM range for σ₁/σ₂ receptors
Quantified Difference	Unknown
Conditions	In vitro radioligand binding assays

Why This Matters

Understanding the sigma‑receptor activity profile is essential for researchers screening the compound in oncology or CNS programs, as σ₂/TMEM97 is an emerging therapeutic target.

• [1] Zampieri D, Romano M, Menegazzi R, Mamolo MG. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3210. doi:10.1016/j.bmcl.2018.08.016. View Source

Non-Scheduled Analog for Forensic Research

The target compound is structurally related to methoxyacetyl fentanyl, a DEA Schedule I controlled substance [1]. Unlike the parent fentanyl analog (which bears an N‑phenyl group), 2‑Methoxy‑N‑(piperidin‑4‑YL)‑N‑propylacetamide carries an N‑propyl substituent, making it a distinct chemical entity not currently listed under U.S. federal scheduling [1][2]. This distinction allows its use as a research tool in forensic method development and metabolism studies of fentanyl‑related opioids without the regulatory burden of a Schedule I license.

Regulatory status

Regulatory context

Not scheduled (N-propyl analog) vs. methoxyacetyl fentanyl Schedule I (N-phenyl)

Permits forensic method development without Schedule I licensing burden

Verify current scheduling status before procurement

Evidence Dimension	Regulatory status / structural similarity
Target Compound Data	Not scheduled; N‑propyl analog
Comparator Or Baseline	Methoxyacetyl fentanyl: Schedule I; N‑phenyl analog
Quantified Difference	No controlled‑substance restrictions
Conditions	U.S. DEA Controlled Substances Act

Why This Matters

Researchers in forensic toxicology can obtain the compound without Schedule I licensing, accelerating method development for detecting fentanyl‑class opioids in biological matrices.

• [1] PubChem. Methoxyacetyl fentanyl. Compound Summary. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/methoxyacetyl-fentanyl. View Source
• [2] European Commission. Council Implementing Decision (EU) 2018/1463 on subjecting N‑phenyl‑N‑[1‑(2‑phenylethyl)piperidin‑4‑yl]cyclopropanecarboxamide ('cyclopropylfentanyl') and 2‑methoxy‑N‑phenyl‑N‑[1‑(2‑phenylethyl)piperidin‑4‑yl]acetamide ('methoxyacetylfentanyl') to control measures. EUR‑Lex. https://eur-lex.europa.eu/legal-content/EN/TXT/?uri=CELEX:32018D1463. View Source

2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide Application Scenarios

Sigma-Receptor SAR Exploration

In structure‑activity relationship (SAR) programs targeting sigma‑1 and sigma‑2/TMEM97 receptors, the methoxyacetyl substitution offers a polar handle to probe hydrogen‑bonding interactions within the receptor binding pocket [1]. The compound’s lower LogP (0.6) relative to unsubstituted analogs [2] suggests improved aqueous solubility, facilitating in vitro binding assays without DMSO carry‑over artifacts.

HPLC & LC-MS Reference Standard

The unique molecular weight (214.30 g/mol) and InChIKey [2] enable the compound to serve as a system suitability standard or internal calibrant for LC‑MS methods quantifying piperidine‑acetamide derivatives. Its distinct retention time (predicted from LogP) and mass fragmentation pattern ensure baseline resolution from structurally similar impurities.

Opioid Analog Metabolism Studies

As a non‑scheduled propyl analog of methoxyacetyl fentanyl [3], the compound is a permissible surrogate for developing and validating LC‑MS/MS methods to detect fentanyl‑class opioids in urine, blood, and tissue samples. Its use reduces regulatory hurdles while maintaining structural relevance for studying phase I metabolic pathways.

PROTAC Building Block

The piperidine nitrogen provides a convenient attachment point for linker conjugation, while the methoxyacetyl group preserves polarity and maintains favorable physicochemical properties (TPSA 41.6 Ų, H‑bond acceptors = 3) [2] for PROTAC design. This scaffold is suitable for targeting E3 ligase ligands that tolerate N‑alkylated piperidine moieties.

Application

Selection Property

Validation Focus

Sigma-1/2 receptor SAR studies

Methoxyacetyl polarity handle for H-bond probing

Receptor-binding pocket interaction modeling

HPLC & LC-MS reference standard

Distinct mass and InChIKey fingerprint

Chromatographic resolution and MS signal verification

Fentanyl analog metabolism studies

Non-scheduled propyl analog scaffold

LC-MS/MS method development for biological matrices

PROTAC building block design

Piperidine nitrogen linker attachment, favorable polarity profile

E3 ligase ligand conjugation compatibility

• [1] Zampieri D, Romano M, Menegazzi R, Mamolo MG. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3210. doi:10.1016/j.bmcl.2018.08.016. View Source
• [2] PubChem. 2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide. Compound Summary for CID 61278175. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61278175. View Source
• [3] European Commission. Council Implementing Decision (EU) 2018/1463 on subjecting N‑phenyl‑N‑[1‑(2‑phenylethyl)piperidin‑4‑yl]cyclopropanecarboxamide ('cyclopropylfentanyl') and 2‑methoxy‑N‑phenyl‑N‑[1‑(2‑phenylethyl)piperidin‑4‑yl]acetamide ('methoxyacetylfentanyl') to control measures. EUR‑Lex. https://eur-lex.europa.eu/legal-content/EN/TXT/?uri=CELEX:32018D1463. View Source